N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)phenyl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C22H27N5O3/c1-24-12-14-26(15-13-24)19-7-3-2-6-18(19)23-22(28)17-8-9-20(21(16-17)27(29)30)25-10-4-5-11-25/h2-3,6-9,16H,4-5,10-15H2,1H3,(H,23,28)
• InChI Key: XXUBLUUZEVGFPN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)N4CCCC4)[N+](=O)[O-]
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide, also known as MNPA, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins. Specifically, N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been found to inhibit the activity of the protein kinase CK2, which is involved in a variety of cellular processes.
Biochemical and Physiological Effects
N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been found to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent. Additionally, N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments is that it has been extensively studied and characterized, making it a well-established tool for investigating various biological processes. Additionally, N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been found to have a variety of biochemical and physiological effects, making it a versatile tool for studying a wide range of cellular processes.
However, there are also limitations to using N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments. For example, it may not be suitable for use in certain experimental systems or may have off-target effects that could complicate data interpretation.

Future Directions

There are many potential future directions for research involving N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide. One area of interest is the development of N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide and to identify its potential off-target effects. Finally, N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide could be used as a tool for investigating the function of various proteins and enzymes, helping to further our understanding of cellular processes.

Scientific Research Applications

N-[2-(4-methyl-1-piperazinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been used extensively in scientific research as a tool for investigating the mechanisms of various biological processes. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying the function of various proteins and enzymes.